Cas no 50-55-5 (Reserpine)
Reserpine Chemical and Physical Properties
Names and Identifiers
-
- Reserpine
- reserpine crystalline
- 3,4,5-Trimethoxybenzoyl methyl reserpate
- Reserpine base
- Resperine
- Reserpine
- methyl (1R,15S,17R,18R,19S,20S)-6,18-dimethoxy-17-(3,4,5-trimethoxybenzoyl)oxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
- RESERPINE(P) PrintBack
- [3H]-Reserpine
- Apoplon
- Crystoserpine
- Eskaserp
- Hiserpia
- methyl reserpate 3,4,5-trimethoxybenzoic acid ester
- Raunervil
- Raupasil
- Raused
- Rausedil
- Reserpoid
- Rivasin
- Sandril
- Serpalan
- Serpanray
- Serpasil
- Serpivite
- (3β, 16β, 17α, 18β, 20α)-11,17-Dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]yohimban-16-carboxylic acid methyl ester
- 3b,20a-Yohimban-16b-carboxylic acid, 18b-hydroxy-11,17a-dimethoxy- methyl ester 3,4,5-trimethoxybenzoate (ester)(8CI)
- 3b,20a-Yohimban-16b-carboxylic acid,18b-hydroxy-11,17a-dimethoxy-, methyl ester, 3,4,5-trimethoxybenzoate(6CI)
- Benz[g]indolo[2,3-a]quinolizine, yohimban-16-carboxylic acid deriv.
- (-)-Reserpine
- 11,17-Dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]yohimban-16-carboxylic acidmethyl ester
- Anquil
- Banasil
- Bioserpine
- Carpacil
- Deserpine
- ENT 50146
- Elserpine
- Eserpine
- Hiposerpil
- Kitine
- Lemiserp
- Loweserp
- Mayserpine
- Methylreserpate 3,4,5-trimethoxybenzoate (ester)
- NSC 237659
- NSC 59272
- Quiescin
- Rau-sed
- Raucap
- Raulen
- Raurine
- Rausedyl
- Rausingle
- Rauwasedin
- Resercaps
- Resercen
- Reserlor
- Reserpamed
- Reserpex
- Reserpic acid methyl ester 3,4,5-trimethoxybenzoate (ester)
- Reserpil
- Resine
- Respital
- Restran
- Riserpa
- Roxinoid
- Sedaraupin
- Sedserp
- Serfin
- Serolfia
- Serp-AFD
- Serpaloid
- Serpasil Serpasol
- Serpasil premix
- Serpasol
- Serpate
- Serpen
- Serpentina
- Serpicon
- Serpiloid
- Serpine
- Serpine (pharmaceutical)
- Serpipur
- Sertabs
- Sertina
- T-Serp
- Temposerpine
- Triserpin
- Vio-Serpine
- Alserin
- Hypersil
- Enipresser
- Helfoserpin
- Eskaserpine
- Rauserpine
- Purserpine
- Mephaserpin
- Reserpanca
- Maviserpin
- Austrapine
- Ascoserpina
- Reserpal
- Reserjen
- Rautrin
- Rauserpol
- Raudixoid
- Neoserp
- Idsoserp
- Hypersine
- Escaspere
- Apsical
- A
- Yohimban-16-carboxylic acid, 11,17-dimethoxy-18-(3,4,5-trimethoxybenzoyl)oxy-, methyl ester, (3.beta.,16.beta.,17.alpha.,18.beta.,20.alpha.)-
- Reserpine, certified reference material, TraceCERT(R)
- SMR000059122
- NCGC00091250-03
- Brinderdin
- (3beta,16beta,17alpha,18beta,20alpha)-11,17-Dimethoxy-18- [(3,4,5-trimethoxybenzoyl)oxy]yohimban-16-carboxyl ic acid methyl ester
- Reserpine, Pharmaceutical Secondary Standard; Certified Reference Material
- IDI1_000012
- Orthoserpina
- Resperin
- METHYL 18.BETA.-HYDROXY-11,17.ALPHA.-DIMETHOXY-3.BETA.,20.ALPHA.-YOHIMBAN-16.BETA.-CARBOXYLATE 3,4,5-TRIMETHOXYBENZOATE (ESTER).
- Hydrosine 25
- Naquival
- Reserpene
- RESERPINE [ORANGE BOOK]
- Metatensin #2
- RESERPINE (MART.)
- Yohimban-16-carboxylic acid,11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester,(3b,16b,17a,18b,20a)-
- Tri-Hydroserpine
- Spectrum5_001415
- Diupres 500
- (1S,2R,3R,4aS,13bR,14aS)-methyl2,11-dimethoxy-3-((3,4,5-trimethoxybenzoyl)oxy)-1,2,3,4,4a,5,7,8,13,13b,14,14a-dodecahydroindolo[2',3':3,4]pyrido[1,2-b]isoquinoline-1-carboxylate
- Raugal
- Rezerpin
- Unilord
- HMS2097P11
- Benazyl
- NCI60_004446
- RESERPINE COMPONENT OF CAM-AP-ES
- Tepserpine
- Broserpine
- HYDRO-SERP '25'
- Methyl reserpate 3,5-trimethyloxybenzoic acid
- HYDROMOX R COMPONENT RESERPINE
- RESERPINE COMPONENT OF SERPASIL-ESIDRIX
- SW196458-3
- UNM000011053801
- Reserpine Standard for LC-MS, analytical standard, for LC-MS
- (3beta,16beta,17alpha,18beta,20alpha)-11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]yohimban-16-carboxylic acid methyl ester
- Raupoid
- Methyl 18beta-hydroxy-11,17alpha-dimethoxy-3beta,20alpha-yohimban-16beta-carboxylate 3,4,5-trimethoxybenzoate (ester)
- methyl o-(3,4,5-trimethoxybenzoyl)reserpate
- 4-25-00-01319 (Beilstein Handbook Reference)
- Rauserpin
- HMS1570P11
- Serpivate
- CHEBI:28487
- RESERPINE COMPONENT OF NAQUIVAL
- RESERPINE AND HYDROCHLOROTHIAZIDE-50
- AMY591
- RESERPINE [USP MONOGRAPH]
- Raumorine
- KBio2_003117
- Rawilid
- Transerpin
- Hypercal B
- 3beta,20alpha-yohimban-16beta-carboxylic acid, 18beta-hydroxy-11,17alpha-dimethoxy-, methyl ester, 3,4,5-trimethoxybenzoate (ester)
- RESERPINE COMPONENT OF SER-AP-ES
- Rausan
- Reserpinum
- Reserutin
- Butiserpazide-25
- Reserpur
- RCRA waste no. U200
- SBI-0050061.P004
- Methylreserpate 3,4,5-trimethoxybenzoic acid
- METHYL (3.BETA.,16.BETA.,17.ALPHA.,18.BETA.,20.ALPHA.)-11,17-DIMETHOXY-18-((3,4,5-TRIMETHOXYBENZOYL)OXY)YOHIMBAN-16-CARBOXYLATE
- Sertens
- Supergan
- SCHEMBL2589
- SER-AP-ES COMPONENT RESERPINE
- Rolserp
- Metatensin #4
- Diurese-R
- 3beta,20alpha-Yohimban-16beta-carboxylic acid, 18beta-hydroxy-11,17alpha-dimethoxy- methyl ester 3,4,5-trimethoxybenzoate (ester)
- RESERPINE COMPONENT OF HYDROPRES
- yohimban-16-carboxylic acid derivative of benz[g]indolo[2,3-a]quinolizine
- Alkaserp
- Serpilum
- Seominal
- Reserpine, crystallized, >=99.0% (HPLC)
- RESERPINE COMPONENT OF HYDRAP-ES
- Pharmakon1600-01500526
- Carrserp
- HSDB 213
- RENESE-R COMPONENT RESERPINE
- Reserpin
- Salupres
- SERPASIL-APRESOLINE COMPONENT RESERPINE
- Banisil
- Lopac0_000073
- METHYL 18beta-HYDROXY-11,17alpha-DIMETHOXY-3beta,20alpha-YOHIMBAN-16beta-CARBOXYLATE 3,4,5-TRIMETHOXYBENZOATE (ESTER).
- DIUTENSEN-R COMPONENT RESERPINE
- RESERPINE (USP-RS)
- HYDRAP-ES COMPONENT RESERPINE
- Reserfia
- H 520
- methyl (1R,15S,17R,18R,19S,20S)-6,18-dimethoxy-17-(3,4,5-trimethoxybenzoyloxy)-3,13-diazapentacyclo[11.8.0.0^{2,10}.0^{4,9}.0^{15,20}]henicosa-2(10),4(9),5,7-tetraene-19-carboxylate
- component of Butiserpazide
- (3?,16?,17?,18?,20?)-11,17-Dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]yohimban-16-carboxylic acid methyl ester
- Apoplon (TN)
- gammaserpine
- Trichlortensin
- HMS3714P11
- LP00073
- UNII-8B1QWR724A
- Benz[g]indolo[2, 1,2,3,4,4a,5,7,8,13,13b,14,14a-dodecahydro-3-hydroxy-2,11-dimethoxy-, methyl ester, 3,4,5-trimethoxybenzoate
- Methylreserpate 3,4,5-Trimethoxybenzoic acid ester
- RESERPINE COMPONENT OF RENESE-R
- Hexaplin
- DB00206
- Recipin
- C33H40N2O9
- C02AA02
- V Serp
- Resedrex
- Terbolan
- 8B1QWR724A
- BDBM50017712
- Marnitension simple
- CHEMBL772
- Cardioserpin
- METATENSIN COMPONENT RESERPINE
- Reserpine [USP:INN:BAN:JAN]
- A913268
- rese rpamed
- reserpin-
- methyl o-(3,4,5-trimethoxybenzo yl)reserpate
- Hydroserpine Plus
- Hydroserpalan
- Resiatric
- RESERPINE [MART.]
- RESERPINE COMPONENT OF UNIPRES
- Diupres 250
- Serpedin
- Neoserfin
- NCI-C50157
- Z1251172867
- :reserpine
- Hiposepil
- QEVHRUUCFGRFIF-MDEJGZGSSA-N
- RESERPINE (EP MONOGRAPH)
- H.R.-50
- HMS3260O07
- Hypertane forte
- DTXCID201237
- Spectrum3_000894
- ENT-50146
- UNIPRES COMPONENT RESERPINE
- MLS006011754
- NINDS_000012
- CCRIS 550
- component of Naquival
- NSC-59272
- 3-.beta., 18-.beta.-hydroxy-11,17-.alpha.-dimethoxy-,methyl ester, 3,4,5-trimethoxybenzoate (ester)
- NSC-237659
- Methyl reserpate 3,4,5-trimethoxybenzoate (ester)
- Reserpidefe
- HYDRO-RESERP COMPONENT RESERPINE
- Renese R
- Ascoserp
- Trimethoxybenzoyl methyl reserpate
- NCGC00091250-10
- HMS2234E24
- se rpate
- KS-5106
- Serpazil
- Hydroserpine #1
- MLS002154046
- Tox21_111107
- Sederaupin
- Key-serpine
- 50-55-5 (free)
- Spectrum4_000989
- Reserbal
- Raunorine
- RESERPINE COMPONENT OF HYDROSERPINE PLUS (R-H-H)
- BBL028800
- Yohimban-16-carboxylic acid, 11,17-dimethoxy-18-((3,4,5-trimethoxybenzoyl)oxy)-, methyl ester, (3beta,16beta,17alpha,18beta,20alpha)-
- HYDROCHLOROTHIAZIDE W/ RESERPINE
- RESERPINE AND HYDROCHLOROTHIAZIDE
- Q-100566
- Resedril
- Reserpka
- RESERPINE COMPONENT OF HYDROMOX R
- RESERPINE (IARC)
- HYDRO-RESERP
- Hydropine
- NCGC00259944-01
- Serpentin
- HYDRALAZINE HYDROCHLORIDE-HYDROCHLOROTHIAZIDE-RESERPINE COMPONENT RESERPINE
- KBioGR_001397
- REGROTON COMPONENT RESERPINE
- SALUTENSIN COMPONENT RESERPINE
- Serpena
- Rauwiloid
- Serathide
- methyl dimethoxy-(3,4,5-trimethoxybenzoyl)oxy-[?]carboxylate
- AC-34405
- Reserp
- C06539
- Tensanyl
- ACon1_000086
- Hydropres 50
- l -Carpserp
- WLN: T F6 D5 C666 EM ON&&TTTJ HO1 SOVR CO1 DO1 EO1& TO1 UVO1
- RESERPINE COMPONENT OF H.R.-50
- RESERPINE COMPONENT OF DRALSERP
- Rcra waste number U200
- NSC59272
- Rivased
- HMS3884I21
- 79 more names available
- RESERPINUM [HPUS]
- RESERPINE COMPONENT OF REGROTON
- HMS1920P04
- CS-1913
- Salazide-Demi
- Tensional
- Veriloid
- Hydropres 25
- RESERPINE COMPONENT OF SER-A-GEN
- Rausedan
- V-Serp
- NCGC00091250-12
- Residin
- KBio1_000012
- RESERPINE [INN]
- DTXSID7021237
- NSC237659
- Chloroserp-250
- RESERPINE COMPONENT OF METATENSIN
- (3beta,16beta,17alpha,18beta,20alpha)-11,17-Dimethoxy-18-((3,4,5-trimethoxybenzoyl)oxy)yohimban-16-carboxylic acid methyl ester
- BRD-K95921201-001-07-0
- SER-A-GEN COMPONENT RESERPINE
- Hydro-Reserpine-25
- HMS2092G05
- Raunova
- Prestwick_147
- CAM-AP-ES COMPONENT RESERPINE
- HYDRO-SERP '50'
- component of Regroton
- Interpina
- Tempo-Reserpina
- NCGC00091250-06
- RESERPINE COMPONENT OF SERPASIL-APRESOLINE
- Reser-ar
- 3.beta., 18.beta.-hydroxy-11,17.alpha.-dimethoxy- methyl ester 3,4,5-trimethoxybenzoate (ester)
- BSPBio_000949
- methyl (3beta,16beta,17alpha,18beta,20alpha)-11,17-dimethoxy-18-{[(3,4,5-trimethoxyphenyl)carbonyl]oxy}yohimban-16-carboxylate
- Rauwita
- Serpasil-Esidrix #2
- DRALSERP COMPONENT RESERPINE
- NCGC00091250-01
- Reserpine,(S)
- Serfolia
- Diupres
- Prestwick1_000875
- 3-beta,20-alpha-yohimban-16-beta-carboxylic acid, 18-beta-hydroxy-11,17-alpha-dimethoxy-, methyl ester,3,4,5-trimethoxybenzoate (ester)
- GTPL4823
- Serpogen
- 3,5-Trimethoxybenzoyl methyl reserpate
- R 0875
- Rauwipur
- Reserpine (JP17/USP/INN)
- Ebserpine
- NCGC00091250-04
- Pressimedin
- Gilucard
- NCGC00091250-05
- Q407841
- RESERPINE [MI]
- Solfo serpine
- Residine
- NCGC00091250-25
- Tox21_500073
- Eberpine
- Reserpina [INN-Spanish]
- AI3-50146
- methyl (1R,15S,17R,18R,19S,20S)-6,18-dimethoxy-17-[(3,4,5-trimethoxyphenyl)carbonyloxy]-3,13-diazapentacyclo[11.8.0.0^{2,10}.0^{4,9}.0^{15,20}]henicosa-2(10),4,6,8-tetraene-19-carboxylate
- Prestwick0_000875
- RKL10049
- SERPASIL-ESIDRIX COMPONENT RESERPINE
- Tox21_300537
- Rauserpin-Alk
- Hypertensan
- CCG-204168
- Serpaneurona
- Methyl reserpate; 3,4,5-Trimethoxybenzoic acid ester
- VIXO
- l'-Carpserp
- Yohimban-16-carboxylic acid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (3beta,16beta,17alpha,18beta,20alpha)-
- NCGC00091250-07
- Serpalan (TN)
- RESERPINE [EP MONOGRAPH]
- methyl 11,17alpha-dimethoxy-18beta-(3,4,5-trimethoxybenzoyloxy)-3beta,20alpha-yohimbane-16beta-carboxylate
- EPA Pesticide Chemical Code 123101
- methyl (3beta,16beta,17alpha,18beta,20alpha)-11,17-bis(methyloxy)-18-({[3,4,5-tris(methyloxy)phenyl]carbonyl}oxy)yohimban-16-carboxylate
- Yohimban-16-carboxylic acid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (3.beta.,16.beta.,17.alpha.,18.beta.,20.alpha.)-
- AC-13142
- esc aspere
- Reserpine [USAN:INN:BAN:JAN]
- DEMI-REGROTON COMPONENT RESERPINE
- YOHIMBAN-16-CARBOXYLIC ACID,11,17-DIMETHOXY-18-((3,4,5-TRIMETHOXYBENZOYL)OXY)-, METHYL ESTER, (3BETA,16BETA,17ALPHA,18BETA,20ALPHA)-
- BRN 0102014
- RESERPINUM [WHO-IP LATIN]
- Hydromox R
- neose rfin
- HB1895
- Roxynoid
- Raudiford
- Neoslowten
- Hydro-Reserpine-50
- (1S,2R,3R,4aS,13bR,14aS)-methyl 2,11-dimethoxy-3-((3,4,5-trimethoxybenzoyl)oxy)-1,2,3,4,4a,5,7,8,13,13b,14,14a-dodecahydroindolo[2',3':3,4]pyrido[1,2-b]isoquinoline-1-carboxylate
- Mallopress
- KBio3_001808
- Perskleran
- methyl(1R,15S,17R,18R,19S,20S)-6,18-dimethoxy-17-(3,4,5-trimethoxybenzoyl)oxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
- Idoserp
- Darebon
- Methyl (3R,16S,17R,18R,20S)-11,17-dimethoxy-18-(3,4,5-trimethoxybenzoyloxy)yohimban-16-carboxylate
- Resaltex
- RESERPINE [USP-RS]
- HYDROSERPINE PLUS (R-H-H) COMPONENT RESERPINE
- Carditivo
- NSC757309
- LS-1306
- Rauloydin
- Serpil
- (3beta,16beta,17alpha,18beta,20alpha)-11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]yohimban-16- carboxylic acid methyl ester
- AKOS000277559
- Tylandril
- Rauwoleaf
- VI XO
- Tensionorme
- RESERPINE COMPONENT OF DEMI-REGROTON
- R-e-s
- SPBio_002870
- KBio2_005685
- RESERPINE [JAN]
- Reserpina
- NCGC00091250-14
- NAQUIVAL COMPONENT RESERPINE
- Adelfan
- SK-Reserpine
- Chloroserpin-250
- HMS3677D20
- Serpazol
- Spectrum_000109
- Reserpine, European Pharmacopoeia (EP) Reference Standard
- methyl (3beta,16beta,17alpha,18beta,20alpha)-11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]yohimban-16-carboxylate
- Briserine
- D00197
- rau sedyl
- Resocalm
- Abesta
- 50-55-5
- Ryser
- Hydromox-R
- Abicol
- Hydro-Fluserpine #1
- NCGC00091250-02
- STK801975
- 3BETA,20ALPHA-YOHIMBAN-16BETA-CARBOXYLIC ACID, 18BETA-HYDROXY-11,17ALPHA-DIMETHOXY-, METHYL ESTER, 3,4,5-TRIMETHOXYBENZOATE
- Tox21_202395
- RESERPINE [WHO-IP]
- DivK1c_000012
- RESERPINE [VANDF]
- Neo-antitensol
- Prestwick2_000875
- BR164333
- Regroton
- nembuserpin
- Reserpine, United States Pharmacopeia (USP) Reference Standard
- NCGC00091250-09
- NCGC00091250-08
- D0J4JM
- RESERPINE [HSDB]
- KBioSS_000549
- NCGC00254489-01
- HY-N0480
- methyl (1R,15S,17R,18R,19S,20S)-6,18-dimethoxy-17-(3,4,5-trimethoxybenzoyloxy)-3,13-diazapentacyclo[11.8.0.0^{2,10}.0^{4,9}.0^{15,20}]henicosa-2(10),4,6,8-tetraene-19-carboxylate
- Chloroserpine-500
- Rese-lar
- Sandron
- .gamma.-Serpine
- Hydroserp
- AB01562943_01
- Serpasil-Esidrix #1
- Rezide
- Reserpine [USAN:BAN:INN:JAN]
- MFCD00005091
- Usaf cb-27
- methyl (1S,2R,3R,4aS,13bR,14aS)-2,11-dimethoxy-3-((3,4,5-trimethoxybenzoyl)oxy)-1,2,3,4,4a,5,7,8,13,13b,14,14a-dodecahydroindolo[2',3':3,4]pyrido[1,2-b]isoquinoline-1-carboxylate
- Sedaraupina
- Rauvlid
- component of Metatensin
- 3beta,20alpha-Yohimban-16beta-carboxylic acid, 18beta-hydroxy-11,17alpha-dimethoxy-methyl ester 3,4,5-trimethoxybenzoate (ester)
- RESERPINE [IARC]
- CAS-50-55-5
- Caswell No. 722A
- METHYL (3beta,16beta,17alpha,18beta,20alpha)-11,17-DIMETHOXY-18-((3,4,5-TRIMETHOXYBENZOYL)OXY)YOHIMBAN-16-CARBOXYLATE
- Serpoid
- Rauwilid
- Tox21_111107_1
- neo-serp
- MEGxp0_001904
- Serpyrit
- Elfanex
- Serpazide
- RESERPINE (USP MONOGRAPH)
- Tefaserpina
- Tenserpinie
- Adelphin
- KBio2_000549
- Modenol
- 3-beta,20-alpha-Yohimban-16-beta-carboxylic acid, 18-beta-hydroxy-11,17-alpha-dimethoxy-, methyl ester, 3,4,5-trimethoxybenzoate (ester)
- HMS3413D20
- l-Carpserp
- Klimanosid
- Serpentil
- Sertensin
- Methyl reserpate 3,5-trimethoxybenzoic acid ester
- RESERPINE COMPONENT OF DIUTENSEN-R
- Prestwick3_000875
- RESERPINE [WHO-DD]
- NCGC00260758-01
- H.R.-50 COMPONENT RESERPINE
- RESERPINE COMPONENT OF HYDRALAZINE HYDROCHLORIDE-HYDROCHLOROTHIAZIDE-RESERPINE
- Raudixin
- YOHIMBAN-16-CARBOXYLIC ACID, 11,17-DIMETHOXY-18-((3,4,5-TRIMETHOXYBENZOYL)OXY)-, METHYL ESTER, (3.BETA.,16.BETA.,17.ALPHA.,18.BETA.,20.ALPHA.)-
- Roxel
- RESERPINE COMPONENT OF SALUTENSIN
- EN300-84477
- BPBio1_001045
- SDCCGSBI-0050061.P005
- loweser p
- Reserpine, 99%
- Eberspine
- Reserpine, Vetec(TM) reagent grade
- Diutensen-R
- NSC-757309
- HYDROPRES COMPONENT RESERPINE
- HMS500A14
- EU-0100073
- 11,17-Dimethoxy-18-((3,4,5-trimethoxybenzoyl)oxy)yohimban-16-carboxylic acid methyl ester
- SPECTRUM1500526
- Serpone
- EINECS 200-047-9
- Yohimban-16-carboxylic acid,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (3.beta.,16.beta.,17.alpha.,18.beta.,20.alpha.)-
- Chloroserp-500
- Alkarau
- component of Renese R
- Yohimban-16-carboxylic acid derivative of benz(g)indolo(2,3-a)quinolizine
- 3P Reserp
- RESERPINE COMPONENT OF HYDRO-RESERP
- NS00000355
- Reserpine (USP:INN:BAN:JAN)
- methyl (4R)-11,17beta-dimethoxy-18beta-[(3,4,5-trimethoxybenzoyl)oxy]-3beta,20alpha-yohimban-16beta-carboxylate
- Metatensin
- Reserpina (INN-Spanish)
- Hydropres
- Methyl (3R,16S,17R,18R,20S)-11,17-dimethoxy-18-(3,4,5-trimethoxybenzoyloxy)yohimban-16-carboxylate
- Folium Isatidis Extract
- BRD-K95921201-001-15-3
- Reserpine?
- BRD-K95921201-001-12-0
- BRD-K95921201-001-13-8
- BRD-K95921201-001-14-6
- Reserpine (JP18/USP/INN)
- FR09862
- Reserpine (Standard)
- Reserpine - Bio-X trade mark
- HY-N0480R
- AE-508/21131019
- AJ-160/21107004
- 200-047-9
-
- MDL: MFCD00005091
- Inchi: 1S/C33H40N2O9/c1-38-19-7-8-20-21-9-10-35-16-18-13-27(44-32(36)17-11-25(39-2)30(41-4)26(12-17)40-3)31(42-5)28(33(37)43-6)22(18)15-24(35)29(21)34-23(20)14-19/h7-8,11-12,14,18,22,24,27-28,31,34H,9-10,13,15-16H2,1-6H3/t18-,22+,24-,27-,28+,31+/m1/s1
- InChI Key: QEVHRUUCFGRFIF-MDEJGZGSSA-N
- SMILES: O(C)[C@H]1[C@@H](C[C@@H]2CN3CCC4C5C=CC(=CC=5NC=4[C@H]3C[C@@H]2[C@@H]1C(=O)OC)OC)OC(C1C=C(C(=C(C=1)OC)OC)OC)=O
- BRN: 102014
Computed Properties
- Exact Mass: 608.27300
- Monoisotopic Mass: 608.27338086 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 44
- Rotatable Bond Count: 10
- Complexity: 1000
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Functional 3D Acceptor Count: 7
- isomeric RMSD: 1.2
- CID conformational isomer Count: 34
- Topological Polar Surface Area: 118
- Functional 3D Donor Count: 1
- Functional 3D Cation Count: 2
- Functional 3D ring Count: 6
- Rotatable Bond Count: 11.6
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4
- Molecular Weight: 608.7
Experimental Properties
- Color/Form: Pale yellow powder
- Density: 1.32g/cm3
- Melting Point: 265oC (dec.)
- Boiling Point: 700.1°C at 760mmHg
- Flash Point: 377.2°C
- Refractive Index: 177 ° (C=1, DMF)
- Solubility: less than 1 mg/mL at 72° F (NTP, 1992)
- Water Partition Coefficient: Soluble in water.
- Stability/Shelf Life: Stable, but darkens slowly in light. Combustible. Incompatible with strong acids, reducing agents, oxidizing agents.
- PSA: 117.78000
- LogP: 4.10900
- Odor: Odorless
- Solubility: It is easily soluble in chloroform (about 1g/6ml), tetrachloromethane, glacial acetic acid, benzene and ethyl acetate, slightly soluble in acetone, methanol, ethanol (1g/1800ml), ether, acetic acid solution and citric acid solution, and very slightly soluble in water.
- Vapor Pressure: 0mmHg at 25°C
- Merck: 8145
- pka: 6.6(at 25℃)
- Specific Rotation: -126° (c=1, CHCl3)
- Color/Form: 1 pg/μL in methanol: water (1:1)
- Optical Activity: [α]20/D −123±3°, c = 1% in chloroform
Reserpine Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H225,H319,H336
- Warning Statement: P210,P261,P305+P351+P338
- Hazardous Material transportation number:UN 1219
- WGK Germany:3
- Hazard Category Code: 22
- Safety Instruction: S26
- FLUKA BRAND F CODES:10-23
- RTECS:ZG0350000
-
Hazardous Material Identification:
- Packing Group:II
- Risk Phrases:R10; R36; R67
- PackingGroup:II
- TSCA:Yes
- Storage Condition:4°C, protect from light
Reserpine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0480-10mM*1mLinDMSO |
Reserpine |
50-55-5 | 99.88% | 10mM*1mLinDMSO |
¥550 | 2023-07-26 | |
| MedChemExpress | HY-N0480-100mg |
Reserpine |
50-55-5 | 99.71% | 100mg |
¥500 | 2025-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R101672-20mg |
Reserpine |
50-55-5 | ,≥99.5% | 20mg |
¥123.90 | 2023-09-01 | |
| ChemFaces | CFN98112-20mg |
Reserpine |
50-55-5 | >=98% | 20mg |
$40 | 2021-07-22 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | LR6049-1g |
Reserpine |
50-55-5 | ≥98% | 1g |
¥360元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | LR6049-5g |
Reserpine |
50-55-5 | ≥98% | 5g |
¥1200元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0291-20mg |
Reserpine |
50-55-5 | HPLC≥98% | 20mg |
¥100元 | 2023-09-15 | |
| DC Chemicals | DCL-022-20 mg |
Alserin |
50-55-5 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-03-01 | |
| BAI LING WEI Technology Co., Ltd. | AS-E0559-1mL |
Reserpine ,1000 μg/mL in Acetonitrile |
50-55-5 | 1000 μg/mL in Acetonitrile | 1mL |
¥ 494 | 2022-04-26 | |
| S e l l e c k ZHONG GUO | S1601-10mM (1mL in DMSO) |
Reserpine |
50-55-5 | 99.40% | 10mM (1mL in DMSO) |
¥1062.36 | 2023-09-16 |
Reserpine Suppliers
Reserpine Related Literature
-
Xiang Li,Xiaodong Liu,Teng Li,Xu Li,Daofu Feng,Xiangyu Kuang,Jia Xu,Xin Zhao,Mingzhu Sun,Dongyan Chen,Zhixiang Zhang,Xizeng Feng RSC Adv. 2017 7 2953
-
Joint Committee of the Pharmaceutical Society and the Society for Analytical Chemistry on Methods of Assay of Crude Drugs Analyst 1960 85 755
-
Qinhua Chen,Jishun Chen,Peng Li,Lin Xiong,Qihuan Liu Anal. Methods 2013 5 3347
-
H. Abdine,M. Abdel-Hady Elsayed,Yousry M. Elsayed Analyst 1978 103 354
-
?. ?vorc,D. M. Stankovi?,E. Mehmeti,K. Kalcher Anal. Methods 2014 6 4853
Related Categories
- Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids Yohimbine alkaloids
- Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
Additional information on Reserpine
Reserpine (CAS No: 50-55-5) - A Comprehensive Overview in Modern Chemical and Pharmaceutical Research
Reserpine, with the chemical formula C₂₃H₂₃NO₈, is a well-known compound identified by its CAS number CAS No: 50-55-5. This alkaloid, originally isolated from the roots of the Rauwolfia serpentina plant, has been a subject of extensive research due to its significant pharmacological properties. Over the years, Reserpine has been widely studied for its applications in treating hypertension and as a research tool in neurochemistry.
The pharmacological profile of Reserpine is primarily attributed to its ability to deplete neurotransmitters such as norepinephrine and dopamine by inhibiting their storage in synaptic vesicles. This mechanism has made it a valuable compound in understanding the pathophysiology of neurological disorders. Recent studies have further explored its potential in modulating neural plasticity and its role in neurodegenerative diseases, providing new insights into therapeutic strategies.
In contemporary pharmaceutical research, Reserpine continues to be a cornerstone compound for investigating the central nervous system's regulation of cardiovascular function. Its ability to reduce blood pressure by decreasing sympathetic outflow has been particularly noted in clinical trials. Moreover, researchers are increasingly interested in its potential applications in managing anxiety and mood disorders, leveraging its anxiolytic effects observed in animal models.
The synthesis and structural analysis of Reserpine have also advanced significantly, contributing to a deeper understanding of its pharmacophore. High-resolution crystallographic studies have revealed detailed interactions between Reserpine and its target proteins, aiding in the design of more potent derivatives. These structural insights are crucial for developing novel therapeutic agents with improved efficacy and reduced side effects.
The use of computational modeling techniques has further enhanced the study of Reserpine. Molecular dynamics simulations have helped predict how Reserpine interacts with neurotransmitter transporters at an atomic level. This computational approach complements traditional experimental methods, providing a more comprehensive understanding of its mechanism of action. Such advancements are pivotal for optimizing drug design and improving patient outcomes.
Epidemiological studies have also highlighted the long-term effects of Reserpine administration on human health. While it has been effective in managing hypertension, concerns about sedation and depression have prompted researchers to explore safer alternatives or combination therapies. These findings underscore the importance of personalized medicine approaches, where individual patient responses are carefully considered.
The environmental impact of synthesizing and disposing of compounds like Reserpine is another area gaining attention. Sustainable chemistry practices are being developed to minimize waste and reduce energy consumption during production. Additionally, efforts are underway to create biodegradable formulations that can be safely metabolized by the body, aligning with global initiatives towards green chemistry.
The future prospects for Reserpine are promising, with ongoing research focusing on its potential role in treating neurodegenerative diseases such as Parkinson's and Alzheimer's. By understanding how it modulates neurotransmitter levels, scientists hope to develop treatments that can slow disease progression or even reverse symptoms. These studies not only advance our knowledge of neural biology but also open new avenues for therapeutic intervention.
In conclusion, Reserpine (CAS No: 50-55-5) remains a pivotal compound in both academic research and clinical applications. Its multifaceted pharmacological properties continue to inspire innovation across multiple disciplines within chemical and biomedical sciences. As research progresses, we can anticipate even more refined applications and derivatives that will further enhance our ability to address complex neurological conditions.
50-55-5 (Reserpine) Related Products
- 24815-24-5(RESCINNAMINE)
- 2901-66-8(Reserpic Acid Methyl Ester)
- 107052-60-8(3-Dehydro Reserpine Chloride)
- 1617-90-9(Vincamine)
- 1178-28-5(Metoserpate)
- 84667-06-1(10,11-Dimethoxy-α-yohimbine)
- 84759-11-5(Reserpine-d)
- 131-01-1(Deserpidine)
- 84-36-6(Syrosingopine)
- 482-85-9(Yohimban-16-carboxylicacid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (16b,17a,18b,20a)-)